Cas no 2171591-78-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171591-78-7
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5756756
• PubChem ID: 165581304
• Update Time: 2025-05-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1534212
• 2171591-78-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(3-methylpyrazin-2-yl)methyl]carbamoyl}propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid

• Inchi： 1S/C25H24N4O5/c1-15-22(27-11-10-26-15)13-28-24(32)21(12-23(30)31)29-25(33)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20-21H,12-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DUEAURTZZXGKMO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C(C)=NC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid (CAS: 2171591-78-7)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid (CAS: 2171591-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of both fluorenylmethyloxycarbonyl (Fmoc) and 3-methylpyrazine moieties in its structure suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its stability, reactivity, and compatibility with various chemical and biological systems. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its interaction with potential biological targets, providing insights into its mechanism of action and therapeutic potential.

One of the key areas of investigation has been the application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid in the design of peptide-based drugs. The Fmoc group, a well-known protecting group in peptide chemistry, facilitates the synthesis of peptides by preventing unwanted side reactions. Meanwhile, the 3-methylpyrazine moiety may contribute to the compound's ability to interact with specific enzymes or receptors, making it a promising candidate for the development of enzyme inhibitors or receptor modulators.

Preliminary results from in vitro studies have demonstrated the compound's ability to inhibit certain enzymatic activities, suggesting its potential as a lead compound for further optimization. For instance, it has shown inhibitory effects on enzymes involved in inflammatory pathways, which could have implications for the treatment of chronic inflammatory diseases. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) techniques has been confirmed, highlighting its utility in the production of peptide-based therapeutics.

Despite these promising findings, challenges remain in the development of this compound for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring modifications to the compound's structure to enhance its pharmacological properties and reduce any off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid (CAS: 2171591-78-7) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of novel therapeutic agents. Continued research and collaboration will be crucial to fully realize its potential and address the challenges associated with its development.